1. Home
  2. Product
  3. methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate
methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate
Brand Name: Vulcanchem
CAS No.: 153824-53-4
VCID: VC21111961
InChI: InChI=1S/C23H32N4O6S2/c1-14(2)9-16(25-22(31)18(11-34)24-13-28)20(29)26-17(10-15-7-5-4-6-8-15)21(30)27-19(12-35)23(32)33-3/h4-8,13,16-19,34-35H,1,9-12H2,2-3H3,(H,24,28)(H,25,31)(H,26,29)(H,27,30)/t16-,17-,18-,19-/m0/s1
SMILES: CC(=C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CS)C(=O)OC)NC(=O)C(CS)NC=O
Molecular Formula: C23H32N4O6S2
Molecular Weight: 524.7 g/mol

methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate

CAS No.: 153824-53-4

Cat. No.: VC21111961

Molecular Formula: C23H32N4O6S2

Molecular Weight: 524.7 g/mol

* For research use only. Not for human or veterinary use.

methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate - 153824-53-4

Specification

CAS No. 153824-53-4
Molecular Formula C23H32N4O6S2
Molecular Weight 524.7 g/mol
IUPAC Name methyl (2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-formamido-3-sulfanylpropanoyl]amino]-4-methylpent-4-enoyl]amino]-3-phenylpropanoyl]amino]-3-sulfanylpropanoate
Standard InChI InChI=1S/C23H32N4O6S2/c1-14(2)9-16(25-22(31)18(11-34)24-13-28)20(29)26-17(10-15-7-5-4-6-8-15)21(30)27-19(12-35)23(32)33-3/h4-8,13,16-19,34-35H,1,9-12H2,2-3H3,(H,24,28)(H,25,31)(H,26,29)(H,27,30)/t16-,17-,18-,19-/m0/s1
Standard InChI Key BZXJXEUUUIALCJ-VJANTYMQSA-N
Isomeric SMILES CC(=C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CS)C(=O)OC)NC(=O)[C@H](CS)NC=O
SMILES CC(=C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CS)C(=O)OC)NC(=O)C(CS)NC=O
Canonical SMILES CC(=C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CS)C(=O)OC)NC(=O)C(CS)NC=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19